Cas no 1379310-89-0 (1-1-(3,4-dichlorophenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(3,4-dichlorophenyl)cyclopropylethan-1-ol
• CAS No: 1379310-89-0
• MF: C₁₁H₁₂Cl₂O
• MW: 231.118381500244
• CID: 6451825
• PubChem ID: 129972288
• Update Time: 2025-10-24

1-1-(3,4-dichlorophenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(3,4-dichlorophenyl)cyclopropylethan-1-ol
• Cyclopropanemethanol, 1-(3,4-dichlorophenyl)-α-methyl-
• 1-Cyclopropyl-1-(3,4-dichlorophenyl)ethan-1-ol

• Inchi： 1S/C11H12Cl2O/c1-7(14)11(4-5-11)8-2-3-9(12)10(13)6-8/h2-3,6-7,14H,4-5H2,1H3
• InChI Key： IPSOGRLBSWHDKK-UHFFFAOYSA-N
• SMILES： C(C1(C2C=CC(Cl)=C(Cl)C=2)CC1)(O)C

Experimental Properties

• Density: 1.336±0.06 g/cm3(Predicted)
• Boiling Point: 325.8±32.0 °C(Predicted)
• pka: 15.17±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-1-(3,4-dichlorophenyl)cyclopropylethan-1-ol

Research Briefing on 1-1-(3,4-dichlorophenyl)cyclopropylethan-1-ol (CAS: 1379310-89-0)

In recent years, the compound 1-1-(3,4-dichlorophenyl)cyclopropylethan-1-ol (CAS: 1379310-89-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and dichlorophenyl moieties, has shown promising potential in various therapeutic applications. The purpose of this research briefing is to provide an up-to-date overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 1-1-(3,4-dichlorophenyl)cyclopropylethan-1-ol, with particular emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have led to the development of more efficient synthetic routes, which are critical for scaling up production for preclinical and clinical studies.

Pharmacological investigations have revealed that 1-1-(3,4-dichlorophenyl)cyclopropylethan-1-ol exhibits notable activity as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that the compound may have applications in the treatment of neurological disorders, such as depression and anxiety. Its mechanism of action appears to involve the modulation of serotonin and dopamine receptors, although further research is needed to fully elucidate its pharmacological profile.

In addition to its neurological effects, recent research has explored the potential of 1-1-(3,4-dichlorophenyl)cyclopropylethan-1-ol in oncology. Early-stage studies indicate that the compound may possess anti-proliferative properties against certain cancer cell lines. These findings are particularly intriguing given the growing need for novel chemotherapeutic agents with improved efficacy and reduced side effects. However, comprehensive toxicological studies are required to assess the safety and feasibility of this compound for clinical use.

Despite the promising preliminary results, several challenges remain in the development of 1-1-(3,4-dichlorophenyl)cyclopropylethan-1-ol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1-1-(3,4-dichlorophenyl)cyclopropylethan-1-ol (CAS: 1379310-89-0) represents a promising candidate for further investigation in the fields of neurology and oncology. Its unique chemical structure and preliminary pharmacological data warrant continued research to fully explore its therapeutic potential. Future studies should focus on optimizing its pharmacokinetic properties and conducting detailed mechanistic studies to validate its efficacy and safety in relevant disease models.